Cas no 3121-64-0 (1,3,4-Thiadiazol-2-amine, 5-[4-(diethylamino)phenyl]-)
3121-64-0 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-[4-(diethylamino)phenyl]-
CAS No:3121-64-0
MF:C8H5Br2N3OS
MW:351.017798185349
CID:1452214
PubChem ID:171370437
Update Time:2025-04-20
1,3,4-Thiadiazol-2-amine, 5-[4-(diethylamino)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazol-2-amine, 5-[4-(diethylamino)phenyl]-
- 3121-64-0
- 4-(5-amino-1,3,4-thiadiazol-2-yl)-2,6-dibromophenol
-
- Inchi: 1S/C8H5Br2N3OS/c9-4-1-3(2-5(10)6(4)14)7-12-13-8(11)15-7/h1-2,14H,(H2,11,13)
- InChI Key: CETXPKHGDDAYLZ-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C2=NN=C(N)S2)C=1)Br)O
Computed Properties
- Exact Mass: 248.10978
- Monoisotopic Mass: 348.85201g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 55.04
1,3,4-Thiadiazol-2-amine, 5-[4-(diethylamino)phenyl]- Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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